Cas no 2228992-11-6 (3-(1-bromopropan-2-yl)quinoline)

• Product Name: 3-(1-bromopropan-2-yl)quinoline
• CAS No: 2228992-11-6
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 6352447
• PubChem ID: 165686506
• Update Time: 2025-05-20

3-(1-bromopropan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromopropan-2-yl)quinoline
• EN300-1919760
• 2228992-11-6

• Inchi： 1S/C12H12BrN/c1-9(7-13)11-6-10-4-2-3-5-12(10)14-8-11/h2-6,8-9H,7H2,1H3
• InChI Key： RAHBURUOGAFNFW-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 249.01531g/mol
• Monoisotopic Mass: 249.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(1-bromopropan-2-yl)quinoline

Professional Introduction to 3-(1-bromopropan-2-yl)quinoline (CAS No: 2228992-11-6)

3-(1-bromopropan-2-yl)quinoline, identified by the Chemical Abstracts Service Number (CAS No) 2228992-11-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural incorporation of a 1-bromopropan-2-yl side chain into the quinoline core introduces unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The quinoline moiety is renowned for its role in various therapeutic applications, including antimalarial, antibacterial, and anticancer agents. The presence of the 1-bromopropan-2-yl substituent at the 3-position of the quinoline ring enhances the compound's reactivity and potential for further functionalization. This modification allows for diverse chemical transformations, enabling researchers to explore novel derivatives with tailored biological activities. The bromine atom in the side chain also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 3-(1-bromopropan-2-yl)quinoline has been extensively studied for its potential in addressing various diseases. One of the most compelling areas of research is its application in oncology. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on several cancer cell lines by interfering with critical signaling pathways involved in tumor growth and progression. Specifically, it has shown promise in targeting Bruton's tyrosine kinase (BTK), an enzyme overexpressed in certain leukemias and lymphomas. The ability to modulate BTK activity makes 3-(1-bromopropan-2-yl)quinoline a promising candidate for developing next-generation anti-cancer therapies.

Additionally, the compound has been investigated for its antimicrobial properties. Quinoline derivatives are well-documented for their ability to disrupt bacterial DNA synthesis and function. The structural features of 3-(1-bromopropan-2-yl)quinoline contribute to its efficacy against multidrug-resistant strains of bacteria, including those that exhibit reduced susceptibility to conventional antibiotics. This finding is particularly relevant in the context of rising global antibiotic resistance, where novel antimicrobial agents are urgently needed.

The pharmacokinetic profile of 3-(1-bromopropan-2-yl)quinoline is another critical aspect that has been thoroughly examined. Studies indicate that the compound exhibits moderate solubility in both aqueous and organic solvents, facilitating its formulation into various pharmaceutical delivery systems. Furthermore, preliminary toxicology assessments have revealed that it demonstrates acceptable safety margins at therapeutic doses, suggesting its potential for clinical translation. These findings are supported by computational modeling studies that predict favorable metabolic stability and low potential for drug-drug interactions.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for producing 3-(1-bromopropan-2-yl)quinoline on an industrial scale. Transition-metal-catalyzed reactions have played a pivotal role in streamlining the synthesis process while maintaining high yields and purity standards. These innovations not only enhance cost-effectiveness but also allow for scalable production, which is essential for preclinical and clinical trials.

The versatility of 3-(1-bromopropan-2-yl)quinoline extends beyond oncology and antimicrobial applications. Researchers are exploring its potential in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, where quinoline derivatives have shown neuroprotective effects. The bromine substituent at the 1-position provides a handle for further derivatization, enabling the design of molecules with enhanced specificity targeting neuronal pathways affected by these conditions.

In conclusion, 3-(1-bromopropan-2-yl)quinoline (CAS No: 2228992-11-6) represents a compelling pharmacological entity with multifaceted applications across various therapeutic domains. Its unique structural features, coupled with promising preclinical data, position it as a cornerstone compound in modern drug discovery efforts. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly significant role in developing innovative treatments for some of today's most challenging diseases.